Cas no 84302-42-1 (3,4-dihydro-2H-pyran-4-one)

• Product Name: 3,4-dihydro-2H-pyran-4-one
• CAS No: 84302-42-1
• MF: C₅H₆O₂
• MW: 98.0999417304993
• CID: 667387
• PubChem ID: 566735
• Update Time: 2025-06-10

3,4-dihydro-2H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4(3H)-one
• 2,3-Dihydro-4H-pyran-4-one
• 2,3-dihydropyran-4-one
• 3,4-dihydro-2H-pyran-4-one
• 4H-Pyran-4-one, 2,3-dihydro-
• CS-0256664
• 2,3-Dihydro-4H-pyran-4-one #
• PF34W8HR7U
• 84302-42-1
• DTXSID20340718
• 4-Pyranone, 2,3-dihydro-
• UNII-PF34W8HR7U
• EN300-650535
• F81322
• 2,3-Dihydro-4-pyranone
• AKOS016008864
• 2,3-dihydro-pyran-4-one
• 2H-pyran-4(3 H)-one

• MDL： MFCD21942556
• Inchi： 1S/C5H6O2/c6-5-1-3-7-4-2-5/h1,3H,2,4H2
• InChI Key： ZCSOJXHICDKYJO-UHFFFAOYSA-N
• SMILES： O1C=CC(CC1)=O

Computed Properties

• Exact Mass: 98.036779430g/mol
• Monoisotopic Mass: 98.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones

Additional information on 3,4-dihydro-2H-pyran-4-one

Introduction to 3,4-dihydro-2H-pyran-4-one (CAS No. 84302-42-1)

3,4-dihydro-2H-pyran-4-one, identified by the Chemical Abstracts Service Number (CAS No.) 84302-42-1, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyranone class, characterized by a six-membered lactone ring fused with a pyran ring. Its unique structural features make it a versatile scaffold for the development of various bioactive molecules, particularly in the context of drug discovery and synthetic chemistry.

The structure of 3,4-dihydro-2H-pyran-4-one consists of a cyclohexanone moiety embedded within a pyranose framework, which imparts distinct reactivity and binding properties. This architecture has been exploited in multiple research avenues, including the synthesis of enzyme inhibitors and the development of novel therapeutic agents. The compound’s ability to undergo diverse chemical transformations, such as nucleophilic addition and ring-opening reactions, makes it a valuable intermediate in organic synthesis.

In recent years, 3,4-dihydro-2H-pyran-4-one has been extensively studied for its potential applications in medicinal chemistry. One notable area of interest is its role as a precursor in the synthesis of non-proteinogenic amino acid derivatives. These derivatives have shown promise in modulating biological pathways associated with inflammation and neurodegeneration. For instance, researchers have utilized this scaffold to develop pyranone-based kinase inhibitors, which exhibit inhibitory activity against target enzymes implicated in cancer progression.

Moreover, the pharmacological properties of 3,4-dihydro-2H-pyran-4-one have been explored in several preclinical studies. A significant finding is its interaction with cytochrome P450 enzymes, which are crucial for drug metabolism. Studies indicate that modifications to the pyranone ring can influence metabolic stability and bioavailability, making it an attractive candidate for optimizing drug-like properties. This has led to the development of structure-activity relationship (SAR) studies, where subtle changes in the molecular structure are analyzed to enhance efficacy and reduce side effects.

Recent advancements in computational chemistry have further enhanced the understanding of 3,4-dihydro-2H-pyran-4-one’s interactions with biological targets. Molecular docking simulations have been employed to predict binding affinities and identify potential lead compounds for drug development. These simulations have revealed that minor structural modifications can significantly improve binding affinity to protein targets, providing insights into rational drug design.

The synthetic utility of 3,4-dihydro-2H-pyran-4-one extends beyond pharmaceutical applications. It serves as a key intermediate in the production of agrochemicals and specialty chemicals. For example, researchers have adapted this scaffold to synthesize pesticides with enhanced environmental compatibility. The ability to modify the pyranone core allows for the creation of compounds with tailored biological activities, making it a valuable tool in green chemistry initiatives.

In conclusion, 3,4-dihydro-2H-pyran-4-one (CAS No. 84302-42-1) represents a fascinating compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new methodologies and applications, this compound is poised to play an even more significant role in advancing therapeutic strategies and sustainable chemical practices.